methyl 1-(2-methylpropanoyl)-3,4-dihydro-2H-quinoline-5-carboxylate

• IUPAC Name: methyl 1-(2-methylpropanoyl)-3,4-dihydro-2H-quinoline-5-carboxylate
• InChI: InChI=1S/C15H19NO3/c1-10(2)14(17)16-9-5-7-11-12(15(18)19-3)6-4-8-13(11)16/h4,6,8,10H,5,7,9H2,1-3H3
• InChI Key: NFYHKWPFRYRYEV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCCC2=C(C=CC=C21)C(=O)OC
• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol

Description

Methyl 1-(2-methylpropanoyl)-3,4-dihydro-2H-quinoline-5-carboxylate, also known as MPCQ, is a chemical compound that has been the subject of scientific research for its potential applications in various fields. The purpose of

Mechanism of Action

The mechanism of action of methyl 1-(2-methylpropanoyl)-3,4-dihydro-2H-quinoline-5-carboxylate is not fully understood, but studies suggest that it may act through multiple pathways. It has been shown to inhibit the activity of enzymes involved in inflammation and cancer, as well as to modulate the activity of neurotransmitters in the brain.
Biochemical and Physiological Effects:
methyl 1-(2-methylpropanoyl)-3,4-dihydro-2H-quinoline-5-carboxylate has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, as well as to inhibit cell proliferation and induce apoptosis in cancer cells. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 1-(2-methylpropanoyl)-3,4-dihydro-2H-quinoline-5-carboxylate in lab experiments is its relatively low toxicity compared to other compounds with similar properties. However, its solubility in water is limited, which can make it difficult to use in certain experiments. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for research on methyl 1-(2-methylpropanoyl)-3,4-dihydro-2H-quinoline-5-carboxylate. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Other areas of interest include its potential as an anti-cancer agent and its effects on inflammation and oxidative stress. Further research is needed to fully understand the potential applications of methyl 1-(2-methylpropanoyl)-3,4-dihydro-2H-quinoline-5-carboxylate in these areas.

Synthesis Methods

Methyl 1-(2-methylpropanoyl)-3,4-dihydro-2H-quinoline-5-carboxylate can be synthesized through a multi-step process that involves the condensation of 2-methylpropanoyl chloride with 3,4-dihydro-2H-quinoline-5-carboxylic acid, followed by the reaction with methyl iodide. The resulting compound is then purified through recrystallization.

Scientific Research Applications

Methyl 1-(2-methylpropanoyl)-3,4-dihydro-2H-quinoline-5-carboxylate has been the subject of scientific research for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. Studies have shown that methyl 1-(2-methylpropanoyl)-3,4-dihydro-2H-quinoline-5-carboxylate exhibits anti-inflammatory, anti-cancer, and anti-oxidant properties. It has also been shown to have potential as a neuroprotective agent and a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.